Cas no 623157-26-6 (4,4'-(2,6-Pyrazinediyl)bisbenzaldehyde)
623157-26-6 structure
Product Name:4,4'-(2,6-Pyrazinediyl)bisbenzaldehyde
CAS No:623157-26-6
MF:C18H12N2O2
MW:288.300084114075
CID:956474
PubChem ID:12034425
Update Time:2025-04-19
4,4'-(2,6-Pyrazinediyl)bisbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-(2,6-Pyrazinediyl)bisbenzaldehyde
- 4-[6-(4-formylphenyl)pyrazin-2-yl]benzaldehyde
- 623157-26-6
- DTXSID30476239
-
- Inchi: 1S/C18H12N2O2/c21-11-13-1-5-15(6-2-13)17-9-19-10-18(20-17)16-7-3-14(12-22)4-8-16/h1-12H
- InChI Key: XSTLIWWOUWDJCE-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(=CC=1)C1C=NC=C(C2C=CC(C=O)=CC=2)N=1
Computed Properties
- Exact Mass: 288.09000
- Monoisotopic Mass: 288.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92000
- LogP: 3.43560
4,4'-(2,6-Pyrazinediyl)bisbenzaldehyde Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
623157-26-6 (4,4'-(2,6-Pyrazinediyl)bisbenzaldehyde) Related Products
- 127406-08-0(4-(Pyrazin-2-yl)benzaldehyde)
- 887344-35-6(3-(pyrazin-2-yl)benzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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